Cas no 61241-58-5 (Pyrimidine, 2-hexadecyl-)

• Product Name: Pyrimidine, 2-hexadecyl-
• CAS No: 61241-58-5
• MF: C₂₀H₃₆N₂
• MW: 304.513245582581
• CID: 487326
• PubChem ID: 68473590
• Update Time: 2025-04-19

Pyrimidine, 2-hexadecyl- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2-hexadecyl-
• 2-hexadecylpyrimidine
• SCHEMBL15225261
• 61241-58-5
• DTXSID20738414

• Inchi： 1S/C20H36N2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-17-20-21-18-16-19-22-20/h16,18-19H,2-15,17H2,1H3
• InChI Key： GJOAJLSKTVPEKV-UHFFFAOYSA-N
• SMILES： N1C=CC=NC=1CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 304.28808
• Monoisotopic Mass: 304.287849157g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 15
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.4
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78